![molecular formula C9H8N2O3S B2666821 Methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate CAS No. 443955-71-3](/img/structure/B2666821.png)
Methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate
Overview
Description
Methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate is a useful research compound. Its molecular formula is C9H8N2O3S and its molecular weight is 224.23. The purity is usually 95%.
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Scientific Research Applications
Optoelectronic Materials Applications
Functionalized quinazolines and pyrimidines, which share a structural similarity with the mentioned compound due to their heterocyclic nature, have been explored for their significant role in the development of optoelectronic materials. The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems has been highlighted for creating novel materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. Such compounds are also of interest for nonlinear optical materials and colorimetric pH sensors due to their electroluminescent properties and the versatility offered by their structural frameworks (Lipunova et al., 2018).
Medicinal Importance and Biological Activities
The medicinal importance and biological activities of thiazine derivatives, including benzothiazines, offer insights into the potential pharmacological applications of related compounds. Thiazines have been identified for their broad spectrum of pharmacological profiles, including antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer properties. This demonstrates their value as heterocyclic medicinal compounds worthy of further exploration, suggesting that methyl 2-oxo-2,3-dihydro-1h-pyrido[2,3-b][1,4]thiazine-7-carboxylate could also hold significant pharmacological potential (Badshah & Naeem, 2016).
Green Synthesis Methods
Exploration of green synthesis methods for thiazine and benzothiazine derivatives underscores the importance of environmentally friendly approaches in the synthesis of such compounds. The review on available green synthesis methods highlights the growing interest in developing sustainable and less toxic synthetic pathways, which could be relevant for the synthesis and application of this compound in various fields, including medicinal chemistry (Badshah & Naeem, 2016).
Properties
IUPAC Name |
methyl 2-oxo-1H-pyrido[2,3-b][1,4]thiazine-7-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3S/c1-14-9(13)5-2-6-8(10-3-5)15-4-7(12)11-6/h2-3H,4H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVFSNKWAUPKWPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(N=C1)SCC(=O)N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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